Cas no 193806-53-0 (Benzoic acid,4-nitro-2-(2-propen-1-yl)-)

• Product name: Benzoic acid,4-nitro-2-(2-propen-1-yl)-
• CAS No: 193806-53-0
• MF: C₁₀H₉NO₄
• MW: 207.18276
• CID: 116468
• PubChem ID: 10750823

Benzoic acid,4-nitro-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-nitro-2-(2-propen-1-yl)-
• 2-allyl-4-nitrobenzoic acid
• Benzoic acid, 4-nitro-2-(2-propenyl)- (9CI)
• SCHEMBL17769822
• Benzoic acid,4-nitro-2-(2-propenyl)-(9ci)
• 4-nitro-2-prop-2-enylbenzoic acid
• 193806-53-0

• Inchi： InChI=1S/C10H9NO4/c1-2-3-7-6-8(11(14)15)4-5-9(7)10(12)13/h2,4-6H,1,3H2,(H,12,13)
• InChI Key： RGVJIVBMBXDHMD-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC(C(O)=O)=C(CC=C)C=1)([O-])=O

Computed Properties

• Exact Mass: 207.05317
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 80.44